Cas no 2228977-90-8 (3-(3-bromo-5-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(3-bromo-5-methylphenoxy)-3-methylazetidine
• CAS No: 2228977-90-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6082919
• PubChem ID: 165690451
• Update Time: 2025-07-02

3-(3-bromo-5-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenoxy)-3-methylazetidine
• 2228977-90-8
• EN300-1917011

• Inchi： 1S/C11H14BrNO/c1-8-3-9(12)5-10(4-8)14-11(2)6-13-7-11/h3-5,13H,6-7H2,1-2H3
• InChI Key： IUAAMOAPHLAZAQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)OC1(C)CNC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-bromo-5-methylphenoxy)-3-methylazetidine

Introduction to 3-(3-bromo-5-methylphenoxy)-3-methylazetidine (CAS No: 2228977-90-8)

3-(3-bromo-5-methylphenoxy)-3-methylazetidine, identified by its CAS number 2228977-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure known for its versatile applications in drug development. The presence of both bromine and methyl substituents on the aromatic ring, along with the unique azetidine backbone, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The bromo and methyl functional groups are strategically positioned to influence the electronic properties and reactivity of the molecule. The 3-bromo-5-methylphenoxy moiety introduces a phenolic ether structure, which is commonly found in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. This feature enhances the compound's potential as a scaffold for drug design, particularly in the development of small-molecule inhibitors or modulators.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing various therapeutic challenges. The azetidine ring, being a five-membered saturated heterocycle, offers a balance between flexibility and rigidity, making it an ideal platform for structural modifications. Researchers have been exploring derivatives of azetidine to develop novel treatments for neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 3-(3-bromo-5-methylphenoxy)-3-methylazetidine suggests that it may exhibit unique pharmacological properties, which could be exploited for therapeutic applications.

In the context of drug discovery, the bromo atom serves as a valuable handle for further chemical modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse functional groups at specific positions on the aromatic ring, enabling the synthesis of libraries of analogs for high-throughput screening. The methyl group, on the other hand, can influence the metabolic stability and pharmacokinetic profile of the compound. By studying this molecule, researchers can gain insights into how these substituents modulate biological activity and optimize drug-like properties.

The phenoxy group is another critical feature that contributes to the compound's potential bioactivity. Phenoxy ethers are known to exhibit interactions with proteins and enzymes, making them useful in designing kinase inhibitors or receptor modulators. For instance, derivatives of phenoxy ethers have been investigated for their roles in treating inflammatory diseases and neurological conditions. The combination of these structural elements in 3-(3-bromo-5-methylphenoxy)-3-methylazetidine suggests that it may possess dual functionality, targeting multiple pathways or receptors simultaneously.

Recent studies have demonstrated that azetidine derivatives can serve as potent scaffolds for developing antimicrobial agents. The unique three-dimensional structure of azetidine allows it to mimic natural amino acid residues in biological targets, leading to effective binding and inhibition. The presence of both bromine and methyl groups may enhance the compound's ability to interact with bacterial enzymes or viral proteases, providing a basis for antiviral or antibacterial therapies. Furthermore, computational modeling and virtual screening techniques have been employed to identify promising candidates like 3-(3-bromo-5-methylphenoxy)-3-methylazetidine for further experimental validation.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been utilized to construct the desired framework efficiently. The use of modern analytical techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography ensures accurate characterization of the product. These methods provide detailed insights into the molecular structure and conformational preferences of 3-(3-bromo-5-methylphenoxy)-3-methylazetidine, which are essential for understanding its biological behavior.

In conclusion,3-(3-bromo-5-methylphenoxy)-3-methylazetidine (CAS No: 2228977-90-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into drug discovery programs targeting various diseases. As our understanding of molecular interactions continues to evolve,this compound may play a crucial role in developing next-generation therapeutics that address unmet medical needs.